Cas no 31841-77-7 (5,5-dimethyl-2-hexanol)

• Product Name: 5,5-dimethyl-2-hexanol
• CAS No: 31841-77-7
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 916653
• PubChem ID: 520545
• Update Time: 2025-04-19

5,5-dimethyl-2-hexanol Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-2-hexanol
• 5,5-dimethylhexan-2-ol
• 1,4,4-trimethylpentanol
• DTXSID10334388
• 2-Hexanol, 5,5-dimethyl-
• SCHEMBL1660180
• NMSUCVXVCHZTEH-UHFFFAOYSA-N
• 31841-77-7
• AKOS011898845

• Inchi： 1S/C8H18O/c1-7(9)5-6-8(2,3)4/h7,9H,5-6H2,1-4H3
• InChI Key： NMSUCVXVCHZTEH-UHFFFAOYSA-N
• SMILES： OC(C)CCC(C)(C)C

Computed Properties

• Exact Mass: 130.13584
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23